Ethyl 5-(3,5-dimethoxybenzamido)-3-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-[(3,5-dimethoxybenzoyl)amino]-3-(2-fluorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C24H20FN3O6S/c1-4-34-24(31)20-16-12-35-22(26-21(29)13-9-14(32-2)11-15(10-13)33-3)19(16)23(30)28(27-20)18-8-6-5-7-17(18)25/h5-12H,4H2,1-3H3,(H,26,29)
• InChI Key: AFQVGROTCHWETD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3=CC(=CC(=C3)OC)OC)C4=CC=CC=C4F
• Molecular Formula: C24H20FN3O6S
• Molecular Weight: 497.5 g/mol

Description

Ethyl 5-(3,5-dimethoxybenzamido)-3-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C24H20FN3O6S and its molecular weight is 497.5. The purity is usually 95%.
BenchChem offers high-quality Ethyl 5-(3,5-dimethoxybenzamido)-3-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 5-(3,5-dimethoxybenzamido)-3-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Drug Development and Metabolic Studies

• Research has focused on the metabolism and disposition of various compounds, highlighting the importance of understanding how drugs are metabolized and excreted by the human body. For instance, studies on specific gamma-aminobutyric acid (GABA) receptor agonists have elucidated metabolic pathways, indicating the relevance of such investigations for drug safety and efficacy (Shaffer et al., 2008).

Diagnostic Imaging

• Certain compounds have been evaluated for their potential in diagnostic imaging, particularly in the visualization of serotonin-1A (5-HT1A) receptors in the human brain. This application is crucial for diagnosing and understanding various psychiatric and neurodegenerative disorders (Dehdashti et al., 2013).

Study of Biochemical and Cellular Processes

• Investigations into the biochemical modulation of compounds, such as fluoropyrimidine anticancer drugs, provide insights into their mechanism of action, including the enhancement of tumor-selective toxicity. Such studies are fundamental for the development of more effective and less toxic therapeutic agents (Sakata et al., 1998).